Cas no 946238-77-3 (3-{4-(5-chlorothiophen-2-yl)sulfonylpiperazin-1-yl}-6-(furan-2-yl)pyridazine)

• Product Name: 3-{4-(5-chlorothiophen-2-yl)sulfonylpiperazin-1-yl}-6-(furan-2-yl)pyridazine
• CAS No: 946238-77-3
• MF: C₁₆H₁₅ClN₄O₃S₂
• MW: 410.898299455643
• CID: 6025199
• PubChem ID: 25283806
• Update Time: 2025-05-20

3-{4-(5-chlorothiophen-2-yl)sulfonylpiperazin-1-yl}-6-(furan-2-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-{4-(5-chlorothiophen-2-yl)sulfonylpiperazin-1-yl}-6-(furan-2-yl)pyridazine
• 3-[4-(5-chlorothiophen-2-yl)sulfonylpiperazin-1-yl]-6-(furan-2-yl)pyridazine
• 3-{4-[(5-chlorothiophen-2-yl)sulfonyl]piperazin-1-yl}-6-(furan-2-yl)pyridazine
• 946238-77-3
• AKOS024493290
• F5042-0049
• VU0632302-1
• 3-(4-((5-chlorothiophen-2-yl)sulfonyl)piperazin-1-yl)-6-(furan-2-yl)pyridazine

• Inchi： 1S/C16H15ClN4O3S2/c17-14-4-6-16(25-14)26(22,23)21-9-7-20(8-10-21)15-5-3-12(18-19-15)13-2-1-11-24-13/h1-6,11H,7-10H2
• InChI Key： YGLVUOYHSIFYTH-UHFFFAOYSA-N
• SMILES： C1(N2CCN(S(C3SC(Cl)=CC=3)(=O)=O)CC2)=NN=C(C2=CC=CO2)C=C1

Computed Properties

• Exact Mass: 410.0274104g/mol
• Monoisotopic Mass: 410.0274104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 3-{4-(5-chlorothiophen-2-yl)sulfonylpiperazin-1-yl}-6-(furan-2-yl)pyridazine

Professional Introduction to Compound with CAS No. 946238-77-3 and Product Name: 3-{4-(5-chlorothiophen-2-yl)sulfonylpiperazin-1-yl}-6-(furan-2-yl)pyridazine

This compound, identified by the CAS number 946238-77-3, is a sophisticated molecule with significant potential in the field of chemical and biomedical research. The product name, 3-{4-(5-chlorothiophen-2-yl)sulfonylpiperazin-1-yl}-6-(furan-2-yl)pyridazine, provides a detailed insight into its structural composition, which includes key functional groups such as sulfonyl, piperazine, and furan moieties. These elements contribute to the compound's unique chemical properties and its suitability for various applications in drug discovery and molecular biology.

The structural framework of this compound encompasses a pyridazine core, which is a heterocyclic aromatic ring system known for its versatility in medicinal chemistry. Pyridazines have been widely explored due to their ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. The presence of a sulfonylpiperazine substituent at the 3-position of the pyridazine ring enhances the compound's pharmacological profile by introducing additional binding sites and modulating its solubility and bioavailability.

The 4-(5-chlorothiophen-2-yl)sulfonyl group is another critical feature of this molecule. Thiophene derivatives are well-documented for their role in pharmaceuticals, often contributing to the efficacy and selectivity of drugs targeting neurological and cardiovascular disorders. The chloro substituent on the thiophene ring further influences the electronic properties of the molecule, potentially affecting its reactivity and interaction with biological receptors.

The 6-(furan-2-yl) moiety adds another layer of complexity to the compound's structure. Furan derivatives are known for their bioisosteric properties to pyrrole rings, which can be advantageous in drug design. The furan group may contribute to the compound's metabolic stability and binding affinity by providing additional hydrogen bonding opportunities and spatial constraints around the active site.

Recent advancements in computational chemistry have enabled more precise predictions of a compound's biological activity based on its molecular structure. Studies have shown that molecules featuring piperazine rings can exhibit potent activity against a range of targets, including enzymes and receptors involved in inflammation, pain, and addiction. The current compound's design leverages these findings by incorporating a piperazine scaffold, which may enhance its therapeutic potential.

In addition to its structural features, this compound has been investigated for its potential applications in treating neurological disorders. Piperazine-based compounds have shown promise in modulating neurotransmitter systems, making them attractive candidates for drugs targeting conditions such as depression, anxiety, and epilepsy. The specific combination of functional groups in this molecule may offer a novel approach to addressing these conditions by interacting with multiple biological pathways simultaneously.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex heterocyclic core efficiently. These methods not only improve the scalability of production but also allow for modifications that can fine-tune the compound's pharmacological properties.

Evaluation of this compound's pharmacokinetic profile is crucial for determining its suitability for clinical development. Parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) need to be thoroughly assessed using both in vitro and in vivo models. Preliminary data suggest that the compound exhibits favorable solubility and stability under physiological conditions, which are essential attributes for an effective drug candidate.

The role of computational modeling in predicting drug-like properties cannot be overstated. Molecular docking studies have been conducted to evaluate how this compound interacts with potential biological targets at the atomic level. These simulations provide valuable insights into binding affinities and mechanisms of action, guiding further optimization efforts toward enhancing efficacy and minimizing side effects.

Future research directions include exploring derivatives of this compound that may exhibit improved pharmacological profiles or reduced toxicity. By systematically modifying specific functional groups while maintaining the core structural framework, researchers aim to develop a series of compounds with enhanced therapeutic potential. Collaborative efforts between synthetic chemists, biochemists, and computational scientists will be essential in achieving these goals.

The broader implications of this work extend beyond individual compounds to advancements in drug discovery methodologies as a whole. The integration of high-throughput screening technologies with computational modeling has revolutionized how new drugs are identified and developed. This approach allows for rapid evaluation of large libraries of compounds based on their predicted biological activity rather than relying solely on traditional trial-and-error methods.

In conclusion, the compound with CAS number 946238-77-3 represents an exciting development in medicinal chemistry due to its innovative structure and promising pharmacological properties. The product name 3-{4-(5-chlorothiophen-2-yl)sulfonylpiperazin-1-yl}-6-(furan-2-yl)pyridazine highlights key structural elements that contribute to its versatility as a lead compound for further research. As our understanding of biological systems continues to evolve along with advances in synthetic chemistry technologies like those described here—this molecule stands at forefront innovation toward next-generation therapeutics designed address unmet medical needs across multiple disease areas including neurological disorders where treatment options remain limited today.